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Compound of Interest

Compound Name:
POLY(D-GLU, D-LYS)

HYDROBROMIDE

CAS No.: 119039-80-4

Cat. No.: B1169519

Get Quote

Executive Summary: The Polyampholyte Challenge
Poly(D-Glu, D-Lys) Hydrobromide is not a standard polymer; it is a synthetic polyampholyte

(containing both acidic and basic residues). While the D-enantiomer configuration confers

resistance to enzymatic degradation—making it a high-value substrate for drug delivery and

surface coating—it shares the same physicochemical characterization challenges as its L-

isomer counterparts.

Standard Gel Permeation Chromatography (GPC) protocols often fail for this molecule. In

standard aqueous buffers, the electrostatic repulsion between the polymer and the column

packing, or the adsorption of the cationic Lysine residues to residual silanols, leads to

erroneous elution volumes. This results in molecular weight (MW) calculations that can be off

by an order of magnitude.

This guide establishes the SEC-MALS (Size Exclusion Chromatography coupled with Multi-

Angle Light Scattering) protocol as the absolute reference method. It prioritizes the suppression
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of non-ideal enthalpic interactions to ensure the separation is driven strictly by entropic

(hydrodynamic) volume.

Physicochemical Profile & Solubility
Before attempting characterization, one must understand the solution behavior of the

"Hydrobromide" salt form.

Composition: Typically a random copolymer with a 6:4 ratio of Glutamic Acid (Glu) to Lysine

(Lys).

Ionic State:

As Supplied (Hydrobromide): The Lysine amines are protonated (

) with bromide counter-ions. When dissolved in water, the solution is naturally acidic. At pH
< 4.0, Glu residues are protonated (neutral,

) and Lys residues are positive. The polymer behaves as a cationic polyelectrolyte.[1]

In Neutral Buffer (pH 7.4): Glu deprotonates (

) and Lys remains protonated (

). The polymer becomes a zwitterion (net negative charge due to the 6:4 ratio).

Critical Implication: You cannot use pure water or low-salt buffers. The polymer will expand due

to charge repulsion (polyelectrolyte expansion), yielding artificially high intrinsic viscosity and

hydrodynamic radius values.

The Gold Standard: SEC-MALS Protocol[1]
Reliance on column calibration (using PEG or PEO standards) is strongly discouraged for this

copolymer. The structural density of a charged polypeptide differs significantly from random coil

standards. Absolute MW determination via Light Scattering (MALS) is required.

Mobile Phase Selection
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The mobile phase must perform two functions: Shielding (suppressing electrostatic interaction)

and Solvation (preventing aggregation).

Component Concentration Function

Buffer Base
PBS (Phosphate Buffered

Saline) or 50 mM Phosphate

Maintains pH ~7.0 - 7.4 to

ensure consistent ionization

state (Zwitterionic).

Ionic Modifier 0.2 M NaNO₃ or 0.3 M NaCl

CRITICAL: Screens the

electrostatic repulsion between

polymer charges and column

packing.

Additives 0.02% Sodium Azide

Prevents bacterial growth

(essential for long-term column

storage).

Filtration 0.1 μm (vacuum filter)

Removes particulates that

generate noise in the LS

detector.

Scientist's Note: I recommend Sodium Nitrate (NaNO₃) over NaCl if you are using stainless

steel systems to reduce corrosion risk, though NaCl is optically cleaner. The high salt

concentration (0.2 M+) is non-negotiable.

Column Selection
Standard silica columns often have residual silanol groups (

) which are anionic. These will bind irreversibly to the cationic Lysine patches on the polymer.

Recommended: Hydrophilic Methacrylate-based columns (e.g., TSKgel PWxl series or

Shodex OHpak). These have lower non-specific adsorption for cationic polymers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alternative: Surface-modified Silica (e.g., Superose 6 Increase) designed for peptides.

Experimental Workflow (DOT Diagram)
The following diagram outlines the logic flow for a self-validating SEC-MALS experiment.
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Figure 1: The SEC-MALS workflow ensures that molecular weight is derived from scattering

physics, not relative elution time.

Data Analysis: The Factor
The Specific Refractive Index Increment (

) is the most critical constant in the Rayleigh equation for light scattering. An error of 1% in

leads to a 1% error in MW.

The Challenge of Counter-ions
Poly(D-Glu, D-Lys) is a salt. The HBr contributes to the mass but not significantly to the

refractive index signal compared to the polypeptide chain.

Literature Estimate: For similar copolypeptides (like Glatiramer Acetate), the

in aqueous buffer is approximately 0.185 ± 0.005 mL/g.

Measurement Protocol: Do not assume. Measure

using the "100% Mass Recovery" method:

Prepare a stock solution of known dry weight concentration (accurately weighed).
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Inject directly into the dRI detector (bypassing the column) or integrate the full peak area

from the SEC run.

Calculate

based on the area under the curve relative to the known injected mass.

Rayleigh Equation
The software calculates MW using:

Where:

: Weight-average molecular weight.[2]

: Concentration (derived from dRI and the measured

).

: Optical constant (dependent on

).

Note: Because

depends on the square of

, using the correct value is paramount.

Troubleshooting: The Polyelectrolyte Effect
If your chromatogram shows abnormal peak shapes, use the logic below to diagnose the

interaction.
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Figure 2: Diagnostic logic for identifying non-ideal column interactions common with Poly(D-

Glu, D-Lys).

Orthogonal Validation: Viscometry
While SEC-MALS provides absolute mass, Capillary Viscometry provides a check on the

conformational state.

Intrinsic Viscosity

: Measure using an Ubbelohde viscometer in the same high-salt buffer used for SEC.

Validation: If the SEC-MALS calculated Radius of Gyration (

) and the Viscometric Radius (

) do not align (ratio

for globular,

for random coil), it indicates potential aggregation or branching. For Poly(D-Glu, D-Lys),
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expect a random coil conformation (

) in high salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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